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Compound of Interest

Compound Name: Perfluorohexadecane

CAS No.: 355-49-7

Cat. No.: B049014 Get Quote

Executive Summary
Perfluorohexadecane (PFHD) is a highly fluorinated, chemically inert perfluorocarbon (PFC)

distinct from its liquid counterparts (like perfluorohexane) due to its solid state at room

temperature (MP ~125°C).[1][2] While lower molecular weight PFCs are common liquid

solvents, PFHD occupies a critical niche in high-temperature spectroscopy and solid-state

matrix analysis.

Its complete lack of hydrogen atoms makes it an "invisible" medium for Proton (

H) NMR and C-H stretch Infrared (IR) spectroscopy, effectively eliminating background
interference where traditional solvents (like DMSO, Methanol, or Nujol) fail. This guide details
protocols for utilizing PFHD as a melt-phase solvent and a spectroscopic mull matrix.

Part 1: Technical Profile & Physical Properties[3]
PFHD is characterized by extreme hydrophobicity, lipophobicity (fluorophilicity), and thermal

stability. Unlike "Fluorolube" (which is often a mixture), PFHD is a defined chemical entity,

ensuring reproducibility.

Table 1: Physicochemical Properties of
Perfluorohexadecane
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Property Value
Relevance to
Spectroscopy

CAS Number 355-49-7 Verification of identity.

Molecular Formula

ngcontent-ng-c2307461527=""

_nghost-ng-c2764567632=""

class="inline ng-star-inserted">

Zero protons (

H); ideal for background-free

NMR.

Molecular Weight 838.12 g/mol

High mass ensures low

volatility at elevated

temperatures.

Melting Point 125–126 °C
Used as a solid matrix at RT;

liquid solvent >130°C.

Boiling Point ~240 °C
Wide liquid window for high-

temperature kinetics.

Density ~1.7–1.8 g/mL
High density allows phase

separation from organics.

Refractive Index ~1.28
Extremely low; minimizes light

scattering in suspensions.

IR Transparency 4000–1350 cm
Perfectly transparent in the C-

H, O-H, and N-H stretch

regions.

Part 2: Application Protocols
Application A: The "Fluorous Mull" for Infrared
Spectroscopy
Objective: Analyze the C-H stretching region (2800–3100 cm

) of a solid organic sample without interference. Context: Standard Nujol (mineral oil) mulls
obscure the C-H region. PFHD serves as a superior, chemically defined "Fluorous Mull" that is
transparent in this window.
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Protocol:
Sample Preparation:

Weigh 2–5 mg of the solid analyte.

Weigh 10–15 mg of solid Perfluorohexadecane (PFHD).

Grinding (The Mulling Step):

Place both solids in an agate mortar.

Critical Step: If the lab is cold, warm the mortar slightly (to ~30°C) to soften the PFHD

waxy structure, or grind vigorously.

Grind until a smooth, white paste is formed. The PFHD acts as a suspension agent,

minimizing light scattering (Christiansen effect).

Mounting:

Spread a thin layer of the paste between two KBr or NaCl salt plates.

Note: PFHD is hydrophobic; it will not damage hygroscopic salt plates.

Acquisition:

Scan the background (air or clean plates).

Scan the sample.

Result: You will observe clear C-H stretches. Note: Ignore the strong C-F stretches from

PFHD in the "fingerprint region" (1000–1350 cm

).

Application B: High-Temperature H NMR Solvent
Objective: Analyze high-melting polymers (e.g., Polyethylene, Polypropylene) or high-MW

organics that are insoluble at room temperature. Context: Deuterated high-boiling solvents (like
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TCB-d3 or DMSO-d6) are expensive and may still have residual proton signals. Molten PFHD

provides a 100% proton-free environment.

Protocol:
Safety Check: Ensure your NMR probe is rated for Variable Temperature (VT) work up to

150°C.

Sample Loading:

Place 10–20 mg of polymer/analyte into a heavy-wall NMR tube.

Add solid PFHD (approx. 4 cm height in tube).

Optional: Add a sealed capillary containing

or Acetone-d6 for a lock signal (external lock), as PFHD has no deuterium.

Melting & Homogenization:

Pre-heat the NMR tube in a heating block to 140°C.

Verify the PFHD has melted into a clear liquid. Agitate to dissolve/disperse the analyte.

Acquisition:

Insert into the pre-heated NMR probe (set to 140°C).

Shim on the external lock or use "shim on fid" if lock is unavailable.

Result: A spectrum completely free of solvent residue peaks in the 0–10 ppm range.

Application C: Oxygen Sensing (Phosphorescence
Quenching)
Objective: Measure oxygen concentration in biological or chemical systems. Context:

Perfluorocarbons have exceptionally high oxygen solubility.[3] PFHD acts as a matrix for

oxygen-sensitive dyes (e.g., Platinum porphyrins).
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Protocol:
Sensor Fabrication:

Dissolve the sensor dye (e.g., PtTFPP) in a volatile organic solvent (e.g., THF).

Add PFHD.[4]

Evaporate the THF. The dye is now dispersed in the solid/waxy PFHD matrix.

Measurement:

Coat the PFHD/Dye mixture onto a substrate.

Expose to the gas/liquid sample.

Measure phosphorescence lifetime.

Mechanism:

diffuses rapidly into the PFHD matrix, quenching the dye. High

solubility in PFHD increases sensitivity compared to standard polymer matrices.

Part 3: Visualization & Workflows
Diagram 1: Solvent Selection Logic for Spectroscopy
This decision tree helps researchers decide when to utilize PFHD over traditional deuterated

solvents.
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Start: Select Solvent for Organic Analysis

Is sample soluble at Room Temp?

Use Standard Deuterated Solvents
(CDCl3, DMSO-d6)

Yes

Is High Temp (>120°C) required?

No

Is 1H Background Interference Critical?

Yes

Use Deuterated TCB/ODCB
(Standard High Temp)

No

USE PERFLUOROHEXADECANE (Melt)
(Zero Proton Background)

Yes (Critical) No

Click to download full resolution via product page

Caption: Decision logic for selecting Perfluorohexadecane in NMR workflows, prioritizing high-

temperature solubility and zero-proton background requirements.

Diagram 2: The "Fluorous Mull" Preparation Workflow
A step-by-step visual guide for preparing solid-state IR samples.

1. Weigh Analyte
(2-5 mg)

2. Add Solid PFHD
(10-15 mg)

3. Grind in Agate Mortar
(Warm to 30°C if needed)

4. Form White Paste
(Homogenization) 5. Mount on KBr Plates 6. IR Acquisition

(Clear C-H Window)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b049014?utm_src=pdf-body-img
https://www.benchchem.com/product/b049014?utm_src=pdf-body
https://www.benchchem.com/product/b049014?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for preparing a Perfluorohexadecane (PFHD) mull for Infrared

Spectroscopy to eliminate C-H background interference.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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